Cas no 871700-28-6 (6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione)

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione is a fluorinated and iodinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopropyl group and a 2-fluoro-4-iodophenyl moiety, which may enhance stability and reactivity in synthetic pathways. The presence of both fluorine and iodine atoms offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry. The amino and dione groups contribute to its potential as a scaffold for biologically active compounds. This compound is of interest due to its unique structural features, which could be leveraged in the development of novel therapeutic agents or agrochemicals.
6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione structure
871700-28-6 structure
Product Name:6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione
CAS No:871700-28-6
MF:C13H11FIN3O2
MW:387.148218393326
MDL:MFCD18207183
CID:835522
Update Time:2025-06-11

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione
    • 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-pyrimidine-2,4(1H,3H)-dione
    • H,3H)-dione
    • WVVWGHZIHSJFNG-UHFFFAOYSA-N
    • BCP15336
    • 3770AC
    • AK118907
    • AX8244323
    • 6-amino-3-cyclopropyl-1-(2-fluor o-4-iodophenyl)pyrimidine-2,4(1
    • 6-amino-3-cyclopropyl-1-(2-fluoro-4-iodo-phenyl)-1H-pyrimidine-2,4-dione
    • 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-2,4(1H,3H)-pyrimidinedione (ACI)
    • 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-1H-pyrimidine-2,4-dione
    • MDL: MFCD18207183
    • Inchi: 1S/C13H11FIN3O2/c14-9-5-7(15)1-4-10(9)18-11(16)6-12(19)17(13(18)20)8-2-3-8/h1,4-6,8H,2-3,16H2
    • InChI Key: WVVWGHZIHSJFNG-UHFFFAOYSA-N
    • SMILES: O=C1N(C2CC2)C(=O)N(C2C(F)=CC(I)=CC=2)C(N)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 480
  • Topological Polar Surface Area: 66.6

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD244323)

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Pricemore >>

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6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  80 - 90 °C; 90 °C → rt; 2 - 3 h, 25 - 30 °C
Reference
Synthesis of novel coumarinyl-pyrido[2,3-d]pyrimidine-2,4-diones using task-specific magnetic ionic liquid, [AcMIm]FeCl4 as catalyst
Ambati, Srinivasa Rao; et al, Synthetic Communications, 2020, 50(1), 104-111

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Raw materials

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Preparation Products

Additional information on 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione

Recent Advances in the Study of 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6)

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antiviral agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Further investigations are underway to evaluate its efficacy and safety in preclinical models.

Another significant aspect of recent research has been the optimization of the synthetic route for this compound. The traditional synthesis methods often involve multi-step processes with low yields and high costs. However, recent advancements in organic chemistry have led to the development of more efficient and scalable synthetic pathways. These improvements not only enhance the accessibility of the compound for research purposes but also pave the way for its potential commercialization.

In addition to its kinase inhibitory properties, 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione has also been investigated for its antiviral activity. Early-stage studies have indicated that the compound may interfere with viral replication mechanisms, making it a candidate for the treatment of viral infections. Researchers are currently exploring its effectiveness against a range of viruses, including those responsible for emerging infectious diseases.

The pharmacological profile of this compound is another area of active research. Pharmacokinetic studies have been conducted to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the compound's bioavailability and potential side effects, which are essential considerations for its development into a viable drug candidate.

In conclusion, 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its potential applications as a kinase inhibitor and antiviral agent, coupled with advancements in its synthetic pathways, make it a compound of great interest. Ongoing studies are expected to further elucidate its therapeutic potential and pave the way for its clinical development.

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